Cas no 57621-07-5 (1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 57621-07-5
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• MDL: MFCD28398121
• CID: 4045625
• PubChem ID: 562551
• Update Time: 2025-06-08

1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 3-hydroxy-, 1-(phenylmethyl) ester
• 1-Cbz-3-hydroxy-pyrrolidine-2-carboxylic acid
• 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-3-hydroxyproline #
• 57621-07-5
• 3-Hydroxypyrrolidine-1,2-dicarboxylic acid, 1-benzyl ester
• 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylicacid
• SY106308
• (2S,3S)-1-Cbz-3-Hydroxypyrrolidine-2-Carboxylic Acid
• SY343875
• PXVPQILKAQMLKV-UHFFFAOYSA-N
• PB43171
• F84220
• SY343877
• PB39920
• (2S,3R)-1-Cbz-3-Hydroxypyrrolidine-2-carboxylic Acid
• 3-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• SCHEMBL4920606
• PS-16298
• MFCD30802347
• (2R, 3S)-1-N-Cbz-3-hydroxy-pyrrolidine-2-carboxylic acid
• (3R)-1-(Benzyloxycarbonyl)-3alpha-hydroxy-L-proline
• PB48580
• MFCD29917045
• MFCD28398119
• (2R,3R)-1-Cbz-3-hydroxypyrrolidine-2-carboxylic acid
• SB34268
• SB37752
• EN300-19456236
• 1-((Benzyloxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylicacid
• SY343876
• (2R,3S)-1-Cbz-3-hydroxypyrrolidine-2-carboxylic Acid
• MFCD30802348

• MDL： MFCD28398121
• Inchi： 1S/C13H15NO5/c15-10-6-7-14(11(10)12(16)17)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8H2,(H,16,17)
• InChI Key： PXVPQILKAQMLKV-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OCC2C=CC=CC=2)C1C(=O)O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid

Introduction to 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid (CAS No. 57621-07-5)

1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid, identified by its CAS number 57621-07-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a hydroxypyrrolidine moiety, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The benzyloxy carbonyl group is a common protective group in peptide chemistry, often used to shield amino groups during synthetic processes. Its stability under various reaction conditions makes it an ideal choice for multi-step syntheses involving sensitive functional groups. On the other hand, the hydroxypyrrolidine backbone is associated with several bioactive molecules, including those with potential applications in central nervous system disorders and metabolic diseases. The combination of these structural elements in 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid suggests a broad spectrum of possible applications in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of pyrrolidine derivatives due to their ability to modulate various biological pathways. For instance, studies have shown that pyrrolidine-based compounds can interact with enzymes and receptors involved in inflammation, neurodegeneration, and cancer. The hydroxypyrrolidine moiety, in particular, has been identified as a key pharmacophore in several lead compounds that have advanced to clinical trials. This underscores the significance of compounds like 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid as building blocks for novel therapeutics.

In terms of synthetic methodologies, the preparation of 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the pyrrolidine core, followed by functionalization at the 2-position and 3-position with the appropriate protecting and reactive groups. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of these transformations, particularly in introducing the benzyloxy carbonyl group.

The compound's potential applications extend beyond its role as an intermediate in drug synthesis. Researchers have explored its use as a scaffold for designing molecules with enhanced binding affinity and selectivity for target proteins. For example, modifications to the hydroxypyrrolidine backbone have been investigated to improve solubility and metabolic stability, which are critical factors for drug candidates. Additionally, computational studies have suggested that variations in this structure could lead to novel mechanisms of action, further expanding its therapeutic potential.

One notable area where 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid has shown promise is in the development of treatments for neurological disorders. Pyrrolidine derivatives have been implicated in modulating neurotransmitter systems, making them attractive candidates for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that certain analogs of this compound can cross the blood-brain barrier and exert neuroprotective effects. While further research is needed to fully understand its mechanisms and efficacy, these findings highlight its potential as a therapeutic agent.

The compound's role as a building block also extends to peptidomimetics, where it can be used to create analogs of natural peptides with improved pharmacokinetic properties. By incorporating non-natural amino acids or modified side chains derived from 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid, researchers can design molecules that exhibit enhanced stability and bioavailability. This approach has been particularly useful in developing antiviral and anticancer agents, where structural modifications can significantly impact potency and selectivity.

Recent innovations in synthetic chemistry have also enabled more efficient access to complex derivatives of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it more feasible to explore large libraries of analogs. These advancements are crucial for accelerating drug discovery efforts and identifying novel lead compounds with therapeutic potential.

The future prospects for 1-[(benzyloxy)carbonyl]-3-hydroxypyrrolidine-2-carboxylic acid are promising, given its versatile structural features and broad range of applications. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in pharmaceutical development. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential as a therapeutic agent or research tool.